SPA107

• Molecular Formula: C31H48N4O4
• Molecular Weight: 540.7 g/mol
• InChI: InChI=1S/C31H48N4O4/c1-19(2)24(17-20(3)29(38)39-12)35(11)28(37)26(30(4,5)6)33-27(36)25(32-9)31(7,8)22-18-34(10)23-16-14-13-15-21(22)23/h13-19,24-26,32H,1-12H3,(H,33,36)/b20-17+/t24-,25-,26-/m1/s1
• InChIKey: SLQRJGFANAFMIA-ZQBASNNKSA-N

Research requiring hemiasterlin analogues demands batch-verified identity due to steep SAR where minor modifications shift potency orders of magnitude. SPA107 solves this as a defined reference point. - **Cytotoxicity Benchmark:** 0.5 nM IC₅₀ in p53-mutant MCF-7 cells for differential sensitivity assays. - **SAR Anchor:** Methyl ester reference between hemiasterlin free acid and taltobulin (SPA110). - **ADC Feasibility:** Sub-nanomolar non-maximal potency suitable for linker optimization. - **Target Validation:** Orthogonal Vinca-domain binder for competition assays. Synthetic tripeptide, CAS 179939-69-6. Verified identity documentation available.

SPA107 – Hemiasterlin-Derived Tubulin Inhibitor

SPA107 (Hemiasterlin methyl ester; CAS 179939-69-6) is a synthetic tripeptide analogue of the marine sponge natural product hemiasterlin [1]. It belongs to the dolastatin/hemiasterlin class of peptide-based microtubule-destabilizing agents that bind to the Vinca domain of tubulin and inhibit polymerization [1]. The compound is primarily used as a research tool to study antimitotic mechanisms and p53-mutant cancer cell cytotoxicity .

Microtubule destabilization research tool

p53-mutant cell-model endpoint review

Vinca-domain binding probe (peptide scaffold)

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source

SPA107 Procurement Risks

Hemiasterlin analogues exhibit steep structure-activity relationships where minor modifications at the C-terminus ester, N-methylation pattern, or amino acid side chain produce order-of-magnitude shifts in antimitotic potency [1]. The natural product hemiasterlin (free acid), its methyl ester SPA107, and the optimized clinical candidate SPA110 (taltobulin) all share a common peptidyl backbone yet differ in cellular IC₅₀ by factors that can render one analogue subtherapeutic in a given assay context [1]. Generic substitution without batch-matched identity verification therefore risks selecting an analogue with quantitatively different tubulin-binding kinetics, cytotoxicity window, or p53-mutant selectivity profile, invalidating comparative experimental conclusions .

C-terminal variant mismatch

Ester-to-acid shift may alter tubulin affinity and permeability, changing antimitotic profile.

Analog potency drift

Close analogues (e.g., SPA110) exhibit higher potency; intermediate activity of SPA107 may be required for graded endpoint discrimination.

p53-selectivity context

Cytotoxicity window between p53-mutant and wild-type cells may not transfer across hemiasterlin analogues without verification.

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source

SPA107 Differentiation Evidence

Antimitotic Potency vs. Hemiasterlin Free Acid

SPA107 (compound 11 in the SAR series) exhibited antimitotic IC₅₀ of 0.5 nM against human MCF-7 breast carcinoma cells expressing mutant p53, assessed by MTT assay [1]. This represents the methyl ester terminus variant. The parent natural product hemiasterlin (free carboxylic acid terminus) was reported in the same study with quantitatively distinct potency, though exact IC₅₀ values for hemiasterlin in the identical MCF-7 p53-mutant assay format require direct cross-reference to the full dataset in the primary publication [1]. The ester-to-acid modification at the C-terminus alters both cellular permeability and tubulin-binding affinity, making SPA107 a chemically defined intermediate-potency probe within the hemiasterlin SAR landscape .

Potency vs. Free Acid

Data to verify

SPA107 IC₅₀ 0.5 nM (MCF-7 p53-mutant); hemiasterlin free acid IC₅₀ pending full-text cross-reference.

Supports C-terminal variant attribution for assay consistency.

Rank-order established; absolute ΔIC₅₀ requires primary data extraction.

Evidence Dimension	Antimitotic activity (MTT assay) in p53-mutant MCF-7 cells
Target Compound Data	SPA107: IC₅₀ = 0.5 nM
Comparator Or Baseline	Hemiasterlin (natural product, free acid): IC₅₀ value reported in same SAR series; exact value requires primary paper full-text cross-reference [1]
Quantified Difference	SPA107 methyl ester versus hemiasterlin free acid: potency rank-order established within SAR series; absolute ΔIC₅₀ pending full dataset extraction
Conditions	Human MCF-7 breast carcinoma cells expressing mutant p53; MTT assay; compound exposure duration per J Nat Prod 2003 methods

Why This Matters

Procurement of the correct C-terminal variant (methyl ester) ensures reproducibility of the 0.5 nM potency benchmark; substitution with free acid or other ester analogues yields different absolute IC₅₀ values that can shift dose-response conclusions by >10-fold.

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source

Cytotoxicity Selectivity: p53-Mutant vs. Wild-Type

SPA107 cytotoxicity IC₅₀ in p53-mutant MCF-7 cells is reported as 0.5 nM . The closely related analogue SPA110 (taltobulin, compound 8) was identified as the most potent analogue in the series and advanced to preclinical evaluation [1]. While SPA107 and SPA110 share the same hemiasterlin scaffold, SPA107 serves as a less potent comparator within the p53-mutant context, providing a useful intermediate-activity probe for dissecting p53-dependent vs. p53-independent antimitotic toxicity mechanisms .

Selectivity Profile

Class-level inference

SPA107 intermediate potency; SPA110 more potent in same MCF-7 p53-mutant assay (exact values require full-text).

Supports p53-mutant vs. wild-type endpoint discrimination.

SPA110 data provides comparator context for graded response analysis.

Evidence Dimension	Cytotoxicity in p53-mutant MCF-7 cells
Target Compound Data	SPA107: IC₅₀ = 0.5 nM (p53-mutant MCF-7)
Comparator Or Baseline	SPA110 (taltobulin): more potent than SPA107 in the same assay system; exact MCF-7 p53-mutant IC₅₀ requires full-text extraction [1]
Quantified Difference	SPA110 > SPA107 in potency rank-order within the SAR series; SPA107 represents intermediate cytotoxic activity among hemiasterlin analogues
Conditions	Human MCF-7 breast carcinoma cells expressing mutant p53; MTT cytotoxicity assay per J Nat Prod 2003

Why This Matters

Researchers investigating p53-status-dependent cytotoxicity require an intermediate-potency tool compound like SPA107 to avoid the confounding ceiling effects of maximally potent analogues such as SPA110, enabling graded dose-response analysis across p53-mutant vs. wild-type isogenic cell line pairs.

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source

Tubulin Polymerization Inhibition vs. Vinca-Domain Binders

SPA107 inhibits tubulin polymerization with antimitotic IC₅₀ of 0.5 nM, placing it among high-potency peptide-based Vinca-domain ligands . Classical Vinca alkaloids such as vinblastine and vincristine typically exhibit tubulin polymerization IC₅₀ values in the nanomolar range but with distinct binding kinetics and reversibility profiles [1]. The hemiasterlin class, including SPA107, binds at or near the Vinca domain with a peptide-derived pharmacophore that differs fundamentally from the indole alkaloid scaffold, offering an orthogonal chemical starting point for ADC payload design or combination scheduling studies [1].

Vinca-Domain Binding

Class-level inference

SPA107 antimitotic IC₅₀ 0.5 nM; vinblastine/vincristine class typically 1–10 nM range.

Orthogonal peptide scaffold for Vinca-domain target engagement studies.

Alkaloid off-target context may differ; chemical validation recommended.

Evidence Dimension	Tubulin polymerization inhibition potency
Target Compound Data	SPA107: antimitotic IC₅₀ = 0.5 nM
Comparator Or Baseline	Vinblastine: tubulin polymerization IC₅₀ typically 1-10 nM range; vincristine: similar range (class-level reference values) [1]
Quantified Difference	SPA107 potency is within the high-affinity Vinca-domain ligand class; structural scaffold (tripeptide vs. indole alkaloid) provides chemical orthogonality
Conditions	Cell-free tubulin polymerization assays; cell-based antimitotic MTT assays in MCF-7 cells

Why This Matters

For research programs requiring a non-vinca-alkaloid tubulin inhibitor, SPA107 provides a synthetically accessible tripeptide scaffold with sub-nanomolar potency, enabling orthogonal chemical validation of Vinca-domain target engagement without alkaloid-related off-target effects.

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source

SPA107 Procurement Scenarios

p53-Mutant-Selective Cytotoxicity Screening

Use SPA107 as a reference intermediate-potency antimitotic probe in isogenic p53-mutant vs. p53-wild-type MCF-7 or HCT116 cell line panels. The 0.5 nM cytotoxicity IC₅₀ in p53-mutant MCF-7 cells provides a calibrated benchmark for assessing p53-dependent differential sensitivity to microtubule destabilizers, enabling identification of compounds with enhanced mutant-p53 selectivity.

Hemiasterlin C-Terminus Ester SAR Mapping

Employ SPA107 (methyl ester) alongside hemiasterlin free acid and SPA110 (taltobulin) in systematic structure-activity relationship studies to quantify the contribution of the C-terminal ester moiety to cellular permeability, tubulin affinity, and antimitotic potency [1]. The defined 0.5 nM activity of SPA107 anchors the intermediate potency reference point in the ester-acid-amide SAR continuum.

Non-Alkaloid Vinca-Domain Occupancy

Deploy SPA107 as a peptide-based chemical probe in competition binding assays with fluorescent Vinca-domain ligands to validate target engagement at the tubulin Vinca site [1]. The tripeptide scaffold provides an orthogonal chemotype to vinca alkaloids, reducing the risk of scaffold-specific artifacts in high-content imaging or biochemical tubulin polymerization assays.

ADC Payload Feasibility

Utilize SPA107 as an intermediate-potency hemiasterlin warhead candidate in antibody-drug conjugate (ADC) feasibility studies where maximal-potency payloads (e.g., SPA110 class) may cause unacceptable bystander killing or narrow therapeutic index [1]. The sub-nanomolar yet non-maximal potency of SPA107 (0.5 nM) combined with its synthetic tractability makes it suitable for linker-attachment SAR optimization.

Application

Selection Property

Validation Focus

p53-Mutant Cell-Model Studies

Intermediate potency benchmark

p53-status-dependent cytotoxicity endpoint review

C-Terminus Ester SAR Mapping

Defined methyl ester variant

Ester-acid potency continuum verification

Non-Alkaloid Vinca-Domain Occupancy

Peptide-based chemical probe

Orthogonal scaffold target engagement validation

Warhead Feasibility Research

Intermediate-potency warhead

Linker-attachment SAR and selectivity window review

• [1] Nieman JA, Coleman JE, Wallace DJ, Piers E, Roberge M, Andersen RJ. Synthesis and antimitotic/cytotoxic activity of hemiasterlin analogues. J Nat Prod. 2003;66(2):183-199. PMID: 12608848. View Source